4-isopropoxy-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide

• IUPAC Name: N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C16H20N2O3/c1-11(2)20-14-6-4-13(5-7-14)16(19)17-9-8-15-10-12(3)18-21-15/h4-7,10-11H,8-9H2,1-3H3,(H,17,19)
• InChI Key: LKWMUIQGGHPIPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCNC(=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

4-isopropoxy-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is of particular interest due to its unique structure and potential applications in various fields of research. In

Scientific Research Applications

Synthesis and Structural Analysis

Research in the field of chemistry has shown significant interest in the synthesis and structural analysis of compounds related to 4-isopropoxy-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide. These studies focus on developing novel synthetic routes and understanding the structural characteristics of benzamide-based compounds and their derivatives. For instance, Hebishy et al. (2020) described a new synthesis route for benzamide-based 5-aminopyrazoles and their derivatives, indicating their potential antiviral activities, particularly against the H5N1 influenza virus. This highlights the compound's relevance in developing antiviral agents Hebishy, Salama, & Elgemeie, 2020.

Antimicrobial and Biological Activity

Several studies have synthesized derivatives of benzamide compounds to explore their antimicrobial and biological activities. Research by Sahoo et al. (2020) involved the synthesis of sulfamethoxazole derivatives to assess their analgesic, anti-inflammatory, antioxidant, and antimicrobial activities, showcasing the compound's diverse pharmacological potentials Sahoo, Kshiroda, Sarangi, Rout, & Paidesetty, 2020.

Heterocyclic Chemistry Applications

The role of benzamide derivatives in heterocyclic chemistry is well-documented, with studies focusing on their application in synthesizing heterocyclic compounds. For example, the work by Whitfield and Papadopoulos (1981) on the reactions of N-benzoylthioamides with dinucleophilic reagents to form various heterocycles highlights the compound's utility in creating biologically relevant structures Whitfield & Papadopoulos, 1981.

Anti-Fatigue and Neuroprotective Effects

Research into the therapeutic applications of benzamide derivatives also includes studies on their anti-fatigue and neuroprotective effects. Wu et al. (2014) investigated the anti-fatigue effects of benzamide derivatives in mice, providing insights into their potential therapeutic benefits for conditions related to fatigue Wu, Fan, Pan, Zhai, Niu, Li, & Mei, 2014.